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Introduction

Tridecane, a saturated hydrocarbon (alkane) with the chemical formula C13H28, is a promising
organic phase change material (PCM) for thermal energy storage (TES) applications. Its utility
is particularly noted in applications requiring a low-temperature range for heat storage and
release. As an organic PCM, tridecane offers several advantages, including congruent melting
and freezing, chemical stability, non-corrosiveness, and a high latent heat of fusion. These
properties make it a suitable candidate for various applications, including passive temperature
regulation in pharmaceutical transport and storage, electronic cooling, and integration into
building materials for energy efficiency.

This document provides detailed application notes and experimental protocols for the
characterization and utilization of tridecane as a PCM for thermal energy storage.

Thermophysical Properties of Tridecane

The performance of tridecane as a PCM is dictated by its thermophysical properties. The
following table summarizes key quantitative data for n-tridecane.
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Property Symbol Value Unit
Melting Point T m -5.5t0-5.3 °C
Latent Heat of Fusion AH_m 190 - 216 kJ/kg
Thermal Conductivity
. k_s 0.22-0.38 W/(m-K)

(Solid)
Thermal Conductivity

o k_| 0.14-0.15 W/(m-K)
(Liquid)
Specific Heat (Solid) c_ps 21-24 kJ/(kg-K)
Specific Heat (Liquid) c_pl 20-2.2 kJ/(kg-K)
Density (Solid) p_s 770 - 780 kg/m 3
Density (Liquid) p_l 750 - 760 kg/m 3

Note: The values presented are typical ranges found in the literature and can vary depending
on the purity of the tridecane and the experimental conditions.

Experimental Protocols

Accurate characterization of tridecane's thermophysical properties is crucial for its effective
implementation in TES systems. The following are standard protocols for key experiments.

Differential Scanning Calorimetry (DSC) for Phase
Change Temperature and Latent Heat

Objective: To determine the melting temperature, freezing temperature, and latent heat of
fusion of tridecane.

Apparatus:
 Differential Scanning Calorimeter (DSC)

o Hermetically sealed aluminum pans

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b166401?utm_src=pdf-body
https://www.benchchem.com/product/b166401?utm_src=pdf-body
https://www.benchchem.com/product/b166401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» High-purity indium for calibration
» Nitrogen gas supply for inert atmosphere
Procedure:

» Calibration: Calibrate the DSC instrument for temperature and heat flow using a high-purity
indium standard.

o Sample Preparation: Accurately weigh 5-10 mg of tridecane into a hermetically sealed
aluminum pan. An empty, sealed aluminum pan is used as the reference.

e Thermal Program:

[e]

Equilibrate the sample at a temperature well below the expected melting point (e.g., -20
°C).

o Heat the sample at a constant rate (e.g., 5 °C/min) to a temperature well above the
melting point (e.g., 10 °C).

o Hold the sample at this temperature for a few minutes to ensure complete melting.
o Cool the sample at the same constant rate back to the starting temperature.
o Data Analysis:

o The melting and freezing temperatures are determined from the onset or peak of the
endothermic and exothermic peaks, respectively, on the DSC curve.

o The latent heat of fusion is calculated by integrating the area of the melting/freezing peak.

Transient Plane Source (TPS) or Laser Flash Analysis
(LFA) for Thermal Conductivity

Objective: To measure the thermal conductivity of tridecane in both its solid and liquid phases.

Apparatus:
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e Transient Plane Source (TPS) or Laser Flash Analyzer (LFA) instrument
o Temperature-controlled sample holder

o Tridecane sample

Procedure (using LFA as an example):

o Sample Preparation: A small, disc-shaped sample of tridecane is prepared. For the liquid
phase, the sample is contained within a suitable cell.

e Measurement in Solid Phase:
o Cool the sample to a temperature below its melting point and allow it to solidify completely.
o A high-intensity, short-duration light pulse is directed onto one face of the sample.

o An infrared detector measures the temperature rise on the opposite face of the sample as
a function of time.

e Measurement in Liquid Phase:
o Heat the sample to a temperature above its melting point.
o Repeat the laser flash procedure.

o Data Analysis: The thermal diffusivity is calculated from the temperature-time data. The
thermal conductivity (k) is then determined using the equation:

ok=a-p-cp

o where a is the thermal diffusivity, p is the density, and c_p is the specific heat capacity
(obtained from DSC).

Diagrams
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Caption: Experimental workflow for characterizing tridecane as a PCM.
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Caption: Logical relationship of tridecane's properties to its applications.

Applications in Drug Development and Beyond

The specific phase change temperature of tridecane makes it particularly interesting for
applications in the pharmaceutical and biomedical fields.

o Cold Chain Logistics: For the transport and storage of temperature-sensitive biologics,
vaccines, and drugs that require a stable temperature environment just below 0 °C,
tridecane can be integrated into packaging solutions to provide passive thermal regulation.
This ensures the payload remains within the desired temperature range for an extended
period, preventing spoilage or degradation.

o Laboratory Temperature Control: In a laboratory setting, tridecane-based TES systems can
be used to maintain a constant temperature for sensitive experiments or for the short-term
storage of reagents and samples without the need for active refrigeration.

o Other Applications: Beyond the life sciences, tridecane is a candidate for applications such
as the thermal management of electronics, where it can absorb waste heat and prevent
overheating, and in building materials to help regulate indoor temperatures and reduce
energy consumption for heating and cooling.

Safety and Handling

Tridecane is a combustible liquid and should be handled with appropriate care in a well-
ventilated area. It is important to consult the Safety Data Sheet (SDS) for detailed information
on handling, storage, and disposal. While generally considered to have low toxicity, direct
contact with skin and eyes should be avoided, and appropriate personal protective equipment
(PPE) should be worn.

Conclusion

Tridecane presents a viable and effective option for thermal energy storage in the low-
temperature range. Its favorable thermophysical properties, including a high latent heat of
fusion and chemical stability, make it a reliable PCM for a variety of applications, most notably
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in ensuring the thermal stability of sensitive pharmaceutical products. The experimental
protocols outlined in this document provide a framework for the accurate characterization of
tridecane, enabling its successful integration into innovative thermal management solutions.

 To cite this document: BenchChem. [Application Notes and Protocols: Tridecane for Thermal
Energy Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166401#tridecane-as-a-phase-change-material-for-
thermal-energy-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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